N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[1-[(2-fluorophenyl)methyl]piperidin-3-yl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C19H24FN3OS/c1-13-18(25-14(2)21-13)19(24)22(3)16-8-6-10-23(12-16)11-15-7-4-5-9-17(15)20/h4-5,7,9,16H,6,8,10-12H2,1-3H3
• InChI Key: IQJLUULMOHTAOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)N(C)C2CCCN(C2)CC3=CC=CC=C3F
• Molecular Formula: C19H24FN3OS
• Molecular Weight: 361.5 g/mol

Description

N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a thiazole-based molecule that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide is not fully understood. However, it has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to modulate the activity of certain neurotransmitters in the brain, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide has been found to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce cell cycle arrest and apoptosis, and modulate neurotransmitter activity in the brain. Additionally, it has been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide in lab experiments is its potential as a novel anti-cancer agent. Additionally, its anxiolytic and antidepressant effects make it a potential candidate for the treatment of anxiety and depression. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for research on N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide. One future direction is to further explore its potential as an anti-cancer agent. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential applications in the treatment of anxiety and depression. Finally, research is needed to develop more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide involves a multi-step process. The first step involves the reaction of 2-fluorobenzylamine with 2,4,6-trimethylthiocyanate to form 2-(2-fluorobenzyl)-4,6-dimethylthiazole-5-carbonitrile. This intermediate is then reacted with piperidine to form the final product, N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide.

Scientific Research Applications

N-[1-(2-fluorobenzyl)-3-piperidinyl]-N,2,4-trimethyl-1,3-thiazole-5-carboxamide has shown potential applications in medical research. It has been found to have an inhibitory effect on the growth of cancer cells and has shown promise as a potential anti-cancer agent. Additionally, it has been found to have anxiolytic and antidepressant effects and has potential applications in the treatment of anxiety and depression.